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Introduction
RU5135 is a steroid derivative that has been characterized as a potent antagonist of two major

inhibitory neurotransmitter receptors in the central nervous system: the γ-aminobutyric acid

type A (GABA_A) receptor and the glycine receptor. Its utility in patch-clamp electrophysiology

lies in its ability to selectively block these ligand-gated ion channels, allowing for the isolation

and characterization of inhibitory currents. This document provides detailed application notes

and protocols for the use of RU5135 in studying GABAergic and glycinergic neurotransmission.

RU5135 acts as a competitive antagonist at the GABA_A receptor, sharing a common site of

action with the well-known antagonist bicuculline.[1][2] It also functions as a potent, strychnine-

like antagonist at the glycine receptor.[1] These properties make RU5135 a valuable

pharmacological tool for dissecting the contributions of GABA_A and glycine receptors to

synaptic inhibition and for studying the pharmacology of these receptors.
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The following tables summarize the quantitative data regarding the antagonist potency of

RU5135 at GABA_A and glycine receptors.

Receptor
Target

Agonist/Analo
gue

Preparation
Antagonist
Potency (pA2)

Reference

GABA_A

Receptor
Muscimol

Isolated rat

cuneate nucleus
8.31 [1][2]

Glycine Receptor Glycine
Isolated rat optic

nerve
7.67 [1][2]

Note: The pA2 value is the negative logarithm of the molar concentration of an antagonist that

produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2

value indicates greater antagonist potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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